1-(3-iodo-4-methylphenyl)methanamine hydrochloride
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Overview
Description
1-(3-iodo-4-methylphenyl)methanamine hydrochloride is a chemical compound that has garnered attention in scientific research due to its potential therapeutic and industrial applications. This compound is characterized by the presence of an iodine atom and a methyl group attached to a phenyl ring, which is further connected to a methanamine group. The hydrochloride salt form enhances its solubility in water, making it suitable for various applications.
Preparation Methods
The synthesis of 1-(3-iodo-4-methylphenyl)methanamine hydrochloride typically involves the iodination of 4-methylbenzylamine followed by the formation of the hydrochloride salt. The reaction conditions often include the use of iodine and a suitable oxidizing agent to facilitate the iodination process. Industrial production methods may involve more scalable and efficient processes, ensuring high yield and purity of the final product.
Chemical Reactions Analysis
1-(3-iodo-4-methylphenyl)methanamine hydrochloride undergoes various chemical reactions, including:
Substitution Reactions: The iodine atom can be substituted with other functional groups using reagents such as organometallic compounds.
Oxidation and Reduction: The compound can undergo oxidation to form corresponding imines or reduction to form amines.
Coupling Reactions: It can participate in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds, utilizing palladium catalysts and boron reagents.
Scientific Research Applications
1-(3-iodo-4-methylphenyl)methanamine hydrochloride has diverse applications in scientific research:
Chemistry: It is used as a building block in organic synthesis, particularly in the formation of complex molecules through coupling reactions.
Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.
Medicine: Research is ongoing to explore its therapeutic potential in treating various diseases.
Industry: It is utilized in the production of pharmaceuticals and other fine chemicals.
Mechanism of Action
The mechanism of action of 1-(3-iodo-4-methylphenyl)methanamine hydrochloride involves its interaction with specific molecular targets. The presence of the iodine atom and the amine group allows it to bind to various receptors and enzymes, modulating their activity. This interaction can lead to the inhibition or activation of specific biochemical pathways, contributing to its observed biological effects .
Comparison with Similar Compounds
1-(3-iodo-4-methylphenyl)methanamine hydrochloride can be compared with other similar compounds such as:
1-(3-bromo-4-methylphenyl)methanamine hydrochloride: Similar structure but with a bromine atom instead of iodine.
1-(3-chloro-4-methylphenyl)methanamine hydrochloride: Contains a chlorine atom instead of iodine.
1-(3-fluoro-4-methylphenyl)methanamine hydrochloride: Features a fluorine atom in place of iodine.
These compounds share similar chemical properties but differ in their reactivity and biological activities due to the varying halogen atoms .
Properties
CAS No. |
2758004-31-6 |
---|---|
Molecular Formula |
C8H11ClIN |
Molecular Weight |
283.5 |
Purity |
95 |
Origin of Product |
United States |
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